Cas no 78110-38-0 (Aztreonam)

• Product Name: Aztreonam
• CAS No: 78110-38-0
• MF: C₁₃H₁₇N₅O₈S₂
• MW: 435.43278002739
• MDL: MFCD00072145
• CID: 59947
• PubChem ID: 5742832
• Update Time: 2025-08-18

Aztreonam Chemical and Physical Properties

Names and Identifiers

• 2-(((Z)-(1-(2-Aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
• [2s-[2a,3b(z)]]-2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoic acid
• Aztreonam
• Aztreonam (Azactam)
• AZACTAM
• Azonam
• Azteronam
• AZTHREONAM
• Aztreon
• monobactam
• Nebactam
• Primbactam
• sq26,776
• 2-[[(Z)-[1-(2-Amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-propanoic acid
• DSSTox_CID_2640
• DSSTox_RID_76669
• DSSTox_GSID_22640
• Aztreonam (Azactam, Cayston)
• Aztreonam,(S)
• 2-((Z)-1-(2-aminothiazol-4-yl)-2-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylamino)-2-oxoethylideneaminooxy)-2-methylpropanoic acid
• Prestwick1_000185
• Prestwick0_000185
• MLS002154230
• SPBio_002030
• HMS2234E03
• Tox21_110692
• Tox21_110692_1
• SMR001233504
• Z1511483977
• 2-[[1-(2-amin
• SQ-26,776
• :Aztreonam
• SQ-26776
• BRD-K62607865-001-03-0
• HY-B0129
• 2-((((E)-1-(2-aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
• 2-{[(Z)-[(2-amino-1,3-thiazol-4-yl)({[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]carbamoyl})methylidene]amino]oxy}-2-methylpropanoic acid
• AKOS015961777
• Propanoic acid, 2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-
• Aztreonamum (Latin)
• HMS3712F11
• (Z)-2-((((2-Amino-4-thiazolyl)(((2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl)carbamoyl)methylene)amino)oxy)-2-methylpropionic acid
• NCGC00179656-01
• Propanoic acid, 2-(((1-(2-amino-4-thiazolyl)-2-((2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino)-2-oxoethylidene)amino)oxy)-2-methyl-, (2S-(2alpha,3beta(Z)))-
• Cayston
• BCP9000372
• Aztreonam, Pharmaceutical Secondary Standard; Certified Reference Material
• 149496-40-2
• (2S,3S)-3-((2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-((2-carboxypropan-2-yloxy)imino)acetamido)-2-methyl-4-oxoazetidine-1-sulfonate
• 2-({[(1Z)-1-(2-amino-1,3-thiazol-4-yl)-2-{[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino}-2-oxoethylidene]amino}oxy)-2-methylpropanoic acid
• AZTREONAM [ORANGE BOOK]
• G2B4VE5GH8
• Azetreonam
• MLS006011974
• MFCD00072145
• EN300-22411481
• AKOS015840157
• EINECS 278-839-9
• DTXCID602640
• SMR004703537
• SMR002204030
• rel-Aztreonam
• BIDD:GT0765
• Aztreonam E-Isomer
• 78110-38-0
• BRN 3577211
• AZTREONAM [JAN]
• AZTREONAM [USP MONOGRAPH]
• Az threonam
• (Z,)-2-((((2-Amino-4-thiazolyl)(((2S,3S,)-2-methyl-4-oxo-1-sulfo-3-azetidinyl)carbamoyl)methylene)amino)oxy)-2-methylpropionic acid
• (z)-2-[[[(2-amino-4-thiazolyl)[[(2s,3s)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]carbamoyl]methylene]amino]oxy]-2-methylpropionic acid
• PROPANOIC ACID, 2-(((1-(2-AMINO-4-THIAZOLYL)-2-((2-METHYL-4-OXO-1-SULFO-3-AZETIDINYL)AMINO)-2-OXOETHYLIDENE)AMINO)OXY)-2-METHYL-, (2S-(2.ALPHA.,3.BETA.(Z)))-
• AZTREONAM (USP-RS)
• Aztreonam, analytical standard
• Prestwick2_000185
• CS-1902
• AZTREONAM [USP-RS]
• 80951-91-3
• HMS2090K09
• BPBio1_000121
• 2-[(Z)-[1-(2-aminothiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-azetidin-3-yl]amino]-2-oxo-ethylidene]amino]oxy-2-methyl-propanoic acid
• HMS2095F11
• DTXSID0022640
• AZTREONAM (USP MONOGRAPH)
• UNII-G2B4VE5GH8
• Squibb 26,776
• (2S,3S)-3-({(2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]ethanoyl}amino)-2-methyl-4-oxoazetidine-1-sulfonate
• BDBM50240480
• AZTREONAM (MART.)
• SR-01000841814-3
• NSC 646279
• MLS003915628
• 2-[[(Z)-[1-(2-Amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropionic Acid
• CHEMBL158
• SQ 26776
• Dynabiotic
• SQ26776
• (2S,3S)-3-({(2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]ethanoyl}amino)-2-methyl-4-oxoazetidine-1-sulfonate(aztreonam)
• AS-13760
• Squibb 26776
• AZTREONAM [WHO-DD]
• AZTREONAM [MART.]
• Aztreonamum
• BCPP000356
• Aztreonam, United States Pharmacopeia (USP) Reference Standard
• 2-[1-(2-Amino-thiazol-4-yl)-1-((2S,3S)-2-methyl-4-oxo-1-sulfo-azetidin-3-ylcarbamoyl)-meth-(Z)-ylideneaminooxy]-2-methyl-propionic acid
• CCG-220185
• NSC-646279
• AZTREONAM [MI]
• S1505
• 2-Aminothiazol-4-yl)-2-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylamino)-2-oxoethylideneaminooxy)-2-methylpropanoic acid
• Antibiotic squibb 26,776
• 2-((((Z)-1-(2-aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
• 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
• AZTREONAM [USAN]
• AC-4330
• AZTREONAM [INN]
• AZACTAM IN PLASTIC CONTAINER
• 2-((Z)-(2-Aminothiazol-4-yl)-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylcarbamoyl)methyleneaminooxy)-2-methyl-1-propanoic acid
• Az-threonam
• HMS1568F11
• (Z)-2-[[[(2-Amino-4-thiazolyl)[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3- azetidinyl]carbamoyl]methylene]amino]oxy]-2-methylpropionic acid
• CHEBI:161680
• AZTREONAM [VANDF]
• [2S-[2alpha,3beta(Z)]]-2-[[[1-(2-Amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoic acid
• Aztreonam (USAN:USP:INN:BAN:JAN)
• Prestwick_914
• NSC646279
• BSPBio_000109
• SR-01000841814-2
• SR-01000841814
• 2-((((1Z)-1-(2-amino-1,3-thiazol-4-yl) -2- (((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino) -2- oxoethylidene)amino)oxy)-2-methylpropanoic acid
• J01DF01
• 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
• SO 26776
• Q27262730
• Prestwick3_000185
• NSC-758913
• Aztreonam E-Isomer; Propanoic acid, 2-[[(E)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-; Propanoic acid, 2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-, [2S-[2a,3ss(E)]]-; SQ 28429
• BRD-K62607865-001-09-7
• A2466
• (E)-Aztreonam
• DTXSID20244045

• MDL： MFCD00072145
• Inchi： 1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8-/t5-,7-/m0/s1
• InChI Key： WZPBZJONDBGPKJ-VEHQQRBSSA-N
• SMILES： S(N1C([C@H]([C@@H]1C)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 435.05200
• Monoisotopic Mass: 435.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238
• Surface Charge: 0
• XLogP3: 0.3

Experimental Properties

• Color/Form: White crystal or colorless powder.
• Density: 1.83
• Melting Point: 220°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.6460 (estimate)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility50 mg/mL(114.83 mM;Need ultrasonic)H2O : 10 mg/mL(22.97 mM;Need ultrasonic)
• Water Partition Coefficient: Soluble in DMF/water (1:1) at 50 mg/ml
• PSA: 238.20000
• LogP: 0.81830
• Merck: 14,925
• Specific Rotation: -26° - -32° (c=0.5, H2O)
• Solubility: It is soluble in dimethylformamide, slightly soluble in methanol, very slightly soluble in ethanol, and almost insoluble in toluene, chloroform or ethyl acetate.
• Vapor Pressure: No data available

Aztreonam Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• RTECS：UA2451400
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22-S24/25
• Risk Phrases：R20/21/22; R36/37/38

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